![molecular formula C15H17NO3 B3093639 tert-Butyl 3-acetyl-1H-indole-1-carboxylate CAS No. 124688-00-2](/img/structure/B3093639.png)
tert-Butyl 3-acetyl-1H-indole-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of tert-Butyl 3-acetyl-1H-indole-1-carboxylate involves the reaction of commercially available 4-bromo-1H-indole with simple reagents. The yield and selectivity are favorable, making it a potential precursor for biologically active natural products such as Indiacen A and Indiacen B .
Molecular Structure Analysis
The molecular structure of tert-Butyl 3-acetyl-1H-indole-1-carboxylate consists of an indole ring with an acetyl group (CH3C=O) attached at position 3 and a tert-butyl ester group (C(CH3)3) at the carboxylate position. The compound’s structure plays a crucial role in its biological activity and reactivity .
Chemical Reactions Analysis
Tert-Butyl 3-acetyl-1H-indole-1-carboxylate can participate in various chemical reactions, including ester hydrolysis, nucleophilic substitution, and cyclization reactions. These reactions may lead to the formation of more complex derivatives or intermediates .
Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant in natural products and drugs . They play a crucial role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of various disorders has attracted increasing attention .
Treatment of Cancer Cells
Indole derivatives, both natural and synthetic, show various biologically vital properties . They have been found to possess anticancer properties , making them valuable in cancer research and treatment.
Anti-Inflammatory Properties
Indole derivatives have been found to possess anti-inflammatory properties . This makes them useful in the treatment of conditions characterized by inflammation.
Antinociceptive Properties
Indole derivatives have been found to possess antinociceptive properties . This means they can block the detection of painful or harmful stimuli, making them potentially useful in pain management.
Antipsychotic Properties
Indole derivatives have been found to possess antipsychotic properties . This suggests potential applications in the treatment of psychiatric disorders.
Analgesic Properties
Indole derivatives have been found to possess analgesic properties . This means they can relieve pain, making them potentially useful in pain management.
Cytotoxic Properties
Indole derivatives have been found to possess cytotoxic properties . This means they can be toxic to cells, which could be useful in certain treatments, such as cancer therapy.
5-Lipoxygenase Inhibitory Activities
Indole derivatives have been found to possess 5-lipoxygenase inhibitory activities . This means they can inhibit the enzyme 5-lipoxygenase, which plays a role in inflammation and allergic reactions. This suggests potential applications in the treatment of conditions characterized by inflammation or allergies.
Mechanism of Action
Target of Action
Tert-Butyl 3-acetyl-1H-indole-1-carboxylate is an indole derivative . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic agents . .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that can lead to various biological effects .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Indole derivatives are known to have diverse biological activities and have been explored for their therapeutic potential .
properties
IUPAC Name |
tert-butyl 3-acetylindole-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c1-10(17)12-9-16(14(18)19-15(2,3)4)13-8-6-5-7-11(12)13/h5-9H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPHRXDCUOPQYKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN(C2=CC=CC=C21)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3-acetyl-1H-indole-1-carboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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